N-acetyl-D-Lactosamine

• CAS No.: 32181-59-2
• Product Name: N-acetyl-D-Lactosamine
• Molecular Formula: C14H25NO11
• Molecular Weight: 383.35 g/mol
• IUPAC Name: N-[(2R,3R,4S,5R)-3,5,6-trihydroxy-1-oxo-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-yl]acetamide
• Standard InChI: InChI=1S/C14H25NO11/c1-5(19)15-6(2-16)9(21)13(7(20)3-17)26-14-12(24)11(23)10(22)8(4-18)25-14/h2,6-14,17-18,20-24H,3-4H2,1H3,(H,15,19)/t6-,7+,8+,9+,10-,11-,12+,13+,14-/m0/s1
• Standard InChIKey: HESSGHHCXGBPAJ-ZBELOFFLSA-N
• Isomeric SMILES: CC(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)O
• SMILES: CC(=O)NC(C=O)C(C(C(CO)O)OC1C(C(C(C(O1)CO)O)O)O)O
• Canonical SMILES: CC(=O)NC(C=O)C(C(C(CO)O)OC1C(C(C(C(O1)CO)O)O)O)O
• Physical Description: Solid
• Description: N-Acetyllactosamine, also known as galb1-4glcnacb or lacnac, belongs to the class of organic compounds known as acylaminosugars. These are organic compounds containing a sugar linked to a chain through N-acyl group. N-Acetyllactosamine is soluble (in water) and a very weakly acidic compound (based on its pKa). N-Acetyllactosamine has been found in human epidermis, spleen and intestine tissues. Within the cell, N-acetyllactosamine is primarily located in the cytoplasm. N-Acetyllactosamine can be converted into beta-D-galactosyl-(1->4)-N-acetyl-beta-D-glucosaminide.; N-acetyllactosamine is a beta-D-galactopyranosyl-(1->4)-N-acetyl-D-glucosamine having beta-configuration at the reducing end anomeric centre.
• Synonyms: PNALA; poly(N-acetyllactosamine); poly-N-acetyllactosamine
• Reference: 1.Kiwamoto, T.,Brummet, M.E.,Wu, F., et al. Mice deficient in the St3gal3 gene product α2,3 sialyltransferase (ST3Gal-III) exhibit enhanced allergic eosinophilic airway inflammation. J. Allergy Clin. Immunol. 133(1), 240-247 (2014).
• PubChem Compound: 119547
• Last Modified: Nov 11 2021